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Compound of Interest

Compound Name: m7GpppA (diammonium)

Cat. No.: B10831930 Get Quote

This document provides essential safety, handling, and disposal procedures for m7GpppA
(diammonium), a dinucleotide cap analog used in in vitro RNA transcription. The information is

intended for researchers, scientists, and professionals in drug development to ensure safe

laboratory operations and proper waste management.

Chemical and Physical Properties
While extensive quantitative toxicity data is not readily available in public safety documents, the

following table summarizes key physical and storage information for m7GpppA
(diammonium).

Property Value

Synonyms

m7GpppA (diammonium), N7-Methyl-

guanosine-5'-triphosphate-5'-adenosine

diammonium

CAS Number 75252-10-7

Molecular Formula C₂₁H₃₅N₁₂O₁₇P₃

Molecular Weight 820.49 g/mol

Storage (Stock Solution) -80°C for 6 months; -20°C for 1 month[1]

Hazard Classification
Not classified as a hazardous substance or

mixture[1]
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Experimental Context: In Vitro Transcription Workflow
m7GpppA (diammonium) is a critical component in the synthesis of capped messenger RNA

(mRNA) through in vitro transcription. Understanding this workflow provides context for the

types of waste generated, which typically consist of dilute aqueous solutions containing the cap

analog, other nucleotides, enzymes, and reaction byproducts.
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Diagram 1: A simplified workflow for in vitro transcription using m7GpppA, leading to the
generation of an aqueous waste stream.

Proper Disposal Procedures
Although m7GpppA (diammonium) is not classified as a hazardous material, it is imperative

to follow established laboratory waste management protocols to ensure environmental safety

and regulatory compliance. Do not dispose of chemical waste down the drain unless explicitly

permitted by your institution's guidelines for non-hazardous aqueous waste.

Step-by-Step Disposal Guide:

Consult Institutional Guidelines: Before disposal, always refer to your organization's

Environmental Health and Safety (EHS) office for specific procedures. Local and national

regulations must be followed.
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Segregate Waste: Do not mix m7GpppA (diammonium) waste with other chemical waste

streams, especially those containing hazardous materials like solvents or heavy metals.

Collect it in a dedicated, clearly labeled waste container.

Container Labeling: Use a hazardous waste label (often provided by EHS) for the collection

container. Clearly list all chemical contents, including "m7GpppA (diammonium)" (no

abbreviations), and their approximate concentrations.

Waste Collection:

Unused/Expired Product: For solid, unused m7GpppA (diammonium), dispose of it in its

original container. This should be collected as chemical waste by your EHS office.

Aqueous Waste: Collect all aqueous waste from experiments (e.g., reaction mixes,

purification buffers) in a sealable, chemically compatible container (plastic is often

preferred).

Contaminated Labware: Disposable items like pipette tips and tubes that have come into

contact with the chemical should be collected in a designated solid waste container for

chemical waste.

Empty Containers:

Thoroughly rinse empty containers of m7GpppA (diammonium) with water.

The first rinse must be collected and disposed of as chemical waste.

After thorough rinsing and air-drying, obliterate or remove the original label. The clean

container can then be disposed of as regular solid waste (e.g., glass recycling).

Request Pickup: Once your waste container is full or ready for disposal, store it in a

designated satellite accumulation area and contact your EHS office for a waste pickup.

Disposal Workflow Diagram
The following diagram outlines the decision-making process for the proper disposal of

m7GpppA (diammonium) and associated waste.
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Diagram 2: Decision workflow for the proper disposal of m7GpppA (diammonium) waste
streams in a laboratory setting.

Safety and Handling Precautions
Even with non-hazardous substances, good laboratory practice is essential.

Personal Protective Equipment (PPE): Always wear standard laboratory attire, including a

lab coat, safety glasses, and gloves.

Engineering Controls: Work in a well-ventilated area. An eyewash station and safety shower

should be accessible.

First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.

Skin Contact: Wash off with soap and plenty of water. Remove contaminated clothing.

Inhalation: Move to fresh air. If breathing is difficult, provide assistance and seek medical

attention.

Ingestion: Wash out mouth with water. Do not induce vomiting. Seek medical attention.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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